Cas no 859826-41-8 (5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one)

• Product Name: 5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one
• CAS No: 859826-41-8
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD32632444
• CID: 706529
• PubChem ID: 135741601
• Update Time: 2025-04-19

5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one
• 5,6,7,8-tetrahydro-Pyrido[3,4-d]pyrimidin-4(3H)-one
• 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one
• 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(4aH)-one hydrochloride
• Pyrido[3,4-d]pyrimidin-4(3H)-one,5,6,7,8-tetrahydro-
• 5,6,7,8-Tetrahydropyrido<2,3-d>pyrimidine
• 5,6,7,8-tetrahydro-1H-pyrido[3,4-d]pyrimidin-4-one
• CS-D0072
• A847071
• 859826-41-8
• AKOS006347218
• SCHEMBL17298716
• DVHCRTQZUZFLAY-UHFFFAOYSA-N
• 5,6,7,8-TETRAHYDRO-3H-PYRIDO[3,4-D]PYRIMIDIN-4-ONE
• EN300-132141
• AKOS025149075
• SCHEMBL4872148
• 3H,4H,5H,6H,7H,8H-PYRIDO[3,4-D]PYRIMIDIN-4-ONE
• F21479
• 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4 (3H)-one
• AB49113
• DB-076508
• 3H,5H,6H,7H,8H-PYRIDO[3,4-D]PYRIMIDIN-4-ONE
• 5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-ol

• MDL： MFCD32632444
• Inchi： 1S/C7H9N3O/c11-7-5-1-2-8-3-6(5)9-4-10-7/h4,8H,1-3H2,(H,9,10,11)
• InChI Key： DVHCRTQZUZFLAY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CNCC2)N=CN1

Computed Properties

• Exact Mass: 151.07500
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 53.5Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr)
• PSA: 58.04000
• LogP: 0.15670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines